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Introduction
Americanol A is a naturally occurring lignan found in plants such as Phytolacca americana

and Joannesia princeps.[1][2] As a member of the phenylbenzo-1,4-dioxane class of organic

compounds, it has garnered interest in the scientific community for its potential biological

activities.[3] This technical guide provides a comprehensive overview of the chemical structure,

properties, and known biological effects of Americanol A, along with generalized experimental

protocols for its study.

Chemical Structure and Properties
Americanol A is a complex molecule characterized by a benzodioxane core substituted with a

catechol group and a hydroxypropenyl side chain. Its formal chemical name is 4-[(2S,3S)-3-

(hydroxymethyl)-6-[(E)-3-hydroxyprop-1-enyl]-2,3-dihydro-1,4-benzodioxin-2-yl]benzene-1,2-

diol.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Americanol A is presented in the table

below. These values are primarily computationally derived from publicly available chemical

databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1665962?utm_src=pdf-interest
https://www.benchchem.com/product/b1665962?utm_src=pdf-body
https://www.researchgate.net/publication/294540882_First_Enantioselective_Synthesis_of_Isoamericanol_A_and_Isoamericanin_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC7353642/
http://scielo.sld.cu/pdf/bta/v31n1/bta08114.pdf
https://www.benchchem.com/product/b1665962?utm_src=pdf-body
https://www.benchchem.com/product/b1665962?utm_src=pdf-body
https://www.researchgate.net/publication/294540882_First_Enantioselective_Synthesis_of_Isoamericanol_A_and_Isoamericanin_A
https://www.benchchem.com/product/b1665962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₈H₁₈O₆ PubChem[1]

Molecular Weight 330.33 g/mol PubChem[1]

Exact Mass 330.11033829 Da PubChem[1]

IUPAC Name

4-[(2S,3S)-3-

(hydroxymethyl)-6-[(E)-3-

hydroxyprop-1-enyl]-2,3-

dihydro-1,4-benzodioxin-2-

yl]benzene-1,2-diol

PubChem[1]

InChI Key
NKYXNCKZTCGVJJ-

QLJMBOKNSA-N
PubChem[1]

SMILES

C1=CC2=C(C=C1/C=C/CO)O-

-INVALID-LINK--

C3=CC(=C(C=C3)O)O">C@H

CO

PubChem[1]

XLogP3 1.6 PubChem[1]

Hydrogen Bond Donors 5 PubChem[1]

Hydrogen Bond Acceptors 6 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Biological Activity and Signaling Pathways
Americanol A has been identified as a compound with significant neurotrophic properties.[1][4]

Its biological activity primarily revolves around the enhancement of neuronal cell function and

survival.

Neurotrophic Effects
Lignans and other polyphenols are known to exert neurotrophic effects through various

signaling pathways. While the specific mechanism for Americanol A has not been fully

elucidated, it is hypothesized to involve the activation of pathways commonly associated with
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neurotrophins like nerve growth factor (NGF) and brain-derived neurotrophic factor (BDNF).

These pathways are crucial for neuronal survival, differentiation, and synaptic plasticity.

The diagram below illustrates a generalized signaling pathway for polyphenol-induced

neurotrophic effects, which may be applicable to Americanol A. Activation of Tropomyosin

receptor kinase (Trk) receptors can initiate downstream cascades involving Ras/MAPK,

PI3K/Akt, and PLC-γ, ultimately leading to the activation of transcription factors like CREB,

which promote the expression of genes involved in neuronal function and survival.
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A generalized signaling pathway for polyphenol-induced neurotrophic effects.

Enhancement of Choline Acetyltransferase (ChAT)
Activity
Americanol A has been shown to enhance the activity of Choline O-Acetyltransferase (ChAT)

in cultured neuronal cells at a concentration of 10⁻⁵ M.[1][5] ChAT is the enzyme responsible

for the synthesis of the neurotransmitter acetylcholine from choline and acetyl-CoA. By

increasing ChAT activity, Americanol A can potentially boost acetylcholine production, which is

critical for cognitive functions such as learning and memory.
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The biosynthesis of acetylcholine is a fundamental process in cholinergic neurons. The

pathway is straightforward, with the final step being catalyzed by ChAT.
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The role of Americanol A in enhancing acetylcholine synthesis via ChAT.

Experimental Protocols
Detailed experimental protocols for the isolation and synthesis of Americanol A are not readily

available in the peer-reviewed literature. However, based on general practices for natural

product chemistry, a plausible workflow can be outlined.

Isolation from Natural Sources
Americanol A is typically isolated from the seeds of Phytolacca americana.[1] The general

procedure involves solvent extraction followed by chromatographic purification.

A generalized workflow for the isolation of Americanol A is depicted below.
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A generalized workflow for the isolation of Americanol A.
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Methodology Details:

Preparation of Plant Material: Seeds of Phytolacca americana are dried and ground into a

fine powder to increase the surface area for extraction.

Extraction: The powdered material is subjected to solvent extraction, often using polar

solvents like ethanol or methanol, which are effective for extracting lignans.[6] Ultrasound-

assisted extraction can be employed to enhance efficiency.

Purification: The resulting crude extract is concentrated and then subjected to multiple

rounds of chromatography. Column chromatography using stationary phases like silica gel or

octadecylsilane (ODS) is common for separating compounds based on polarity.[7]

Structural Elucidation: The purified compound's structure is confirmed using spectroscopic

methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and

Mass Spectrometry (MS).[1]

Spectroscopic Characterization
While specific, complete ¹H and ¹³C NMR data for Americanol A are not readily available in

published literature, the structural elucidation would rely on standard 1D and 2D NMR

techniques (COSY, HSQC, HMBC) to assign all proton and carbon signals and confirm the

connectivity and stereochemistry of the molecule.

Conclusion
Americanol A is a promising natural product with demonstrated neurotrophic properties and

the ability to enhance the activity of choline acetyltransferase. Its chemical structure presents a

unique scaffold for potential therapeutic development, particularly in the context of

neurodegenerative diseases. Further research is warranted to fully elucidate its mechanisms of

action and to develop standardized protocols for its synthesis and isolation to facilitate more

extensive biological evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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